3,6-Dimethylpyridine-2-carboxylic acid hydrochloride

• IUPAC Name: 3,6-dimethylpyridine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H9NO2.ClH/c1-5-3-4-6(2)9-7(5)8(10)11;/h3-4H,1-2H3,(H,10,11);1H
• InChI Key: RAPLAEFABAYHEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C=C1)C)C(=O)O.Cl
• Molecular Formula: C8H10ClNO2
• Molecular Weight: 187.62 g/mol
• CAS RN: 2229312-80-3

Description

3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride is a compound with the CAS Number: 61406-78-8. It has a molecular weight of 179.65.

Synthesis Analysis

While specific synthesis methods for “3,6-Dimethylpyridine-2-carboxylic acid hydrochloride” were not found, pyridine derivatives can be synthesized through various methods such as the Suzuki-Miyaura cross-coupling of 2-pyridyl ammonium salts.

Molecular Structure Analysis

The InChI code for 3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride is 1S/C7H13NO2.ClH/c1-7(2)3-4-8-5(7)6(9)10;/h5,8H,3-4H2,1-2H3,(H,9,10);1H.

Physical And Chemical Properties Analysis

3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride is a powder with a molecular weight of 179.65.

Scientific Research Applications

Metal-Organic Frameworks (MOFs)

Research demonstrates the application of pyridine dicarboxylic acids in constructing intricate metal-organic frameworks (MOFs). These frameworks exhibit unique 3D network structures that are formed through coordination between metal ions and pyridine dicarboxylic acid ligands. For example, Ce(III) and Pr(III) with pyridine-2,6-dicarboxylic acid form a linear coordination polymeric structure under hydrothermal conditions. Hexameric water clusters join these linear chains through bonding to the metal ions, showcasing the potential of pyridine dicarboxylic acids in developing MOFs with specific water cluster arrangements (Ghosh & Bharadwaj, 2003).

Intermolecular Hydrogen Bonding

The ability of pyridine dicarboxylic acid derivatives to engage in strong intermolecular hydrogen bonding is highlighted in the study of acid−amide intermolecular hydrogen bonding. A dimethylbutynoic acid with a pyridone terminus acts as its self-complement in molecular recognition to form an intermolecularly hydrogen-bonded dimer, revealing the role of pyridine dicarboxylic acids in facilitating specific molecular interactions (Wash et al., 1997).

Nanotubular Structures

La(III) coordination polymers formed with pyridine-2,6-dicarboxylic acid under certain conditions can lead to infinitely long bunched nanotubes. This research opens up pathways for the use of pyridine dicarboxylic acids in creating nanotubular structures with potential applications in catalysis, separation processes, and nanotechnology (Ghosh & Bharadwaj, 2005).

Photodimerization Studies

The photodimerization of 2-aminopyridines and 2-pyridones in hydrochloric acid solution, resulting in the formation of 1,4-dimers, exemplifies the significant role of pyridine derivatives in photochemical reactions. This process and the resulting dimers' unusual properties shed light on the potential applications of pyridine dicarboxylic acids in developing photo-responsive materials (Taylor & Kan, 1963).

Polymerization Processes

The living cationic polymerization of vinyl monomers by organoaluminum halides in the presence of 2,6-dimethylpyridine showcases the utility of pyridine dicarboxylic acids in polymer science. This study illustrates how these acids can stabilize growing carbocations, leading to controlled polymerization processes (Higashimura et al., 1989).

Safety and Hazards

This compound has several hazard statements including H315, H319, H335 indicating it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.